Hexyl 2,4-dihydroxybenzoate

• CAS No.: 37622-50-7
• Molecular Formula: C13H18O4
• Molecular Weight: 238.28 g/mol
• IUPAC Name: hexyl 2,4-dihydroxybenzoate
• InChI: InChI=1S/C13H18O4/c1-2-3-4-5-8-17-13(16)11-7-6-10(14)9-12(11)15/h6-7,9,14-15H,2-5,8H2,1H3
• InChI Key: BGLJRJXXSPROLH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC(=O)C1=C(C=C(C=C1)O)O

Description

Hexyl 2,4-dihydroxybenzoate is a useful research compound. Its molecular formula is C13H18O4 and its molecular weight is 238.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,4-Dihydroxybenzoic acid (5 g) is added to 20 mL of n-hexanol. Concentrated sulfuric acid (5 mL) is added dropwise. The reaction mixture is heated at 60° C. for 6 days. Hexanol is removed under reduced pressure. The residue is recrystalized from methanol/water mixture. The crystals are collected, washed with cold methanol and dried.